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Compound of Interest

Compound Name: Isovanillin-d3

cat. No.: B134186

An In-depth Technical Guide to the Physical Characteristics of Isovanillin-d3

Introduction

Isovanillin-d3 is the deuterated form of Isovanillin, a phenolic aldehyde and an isomer of the
well-known flavoring agent, vanillin.[1] In Isovanillin-d3, the three hydrogen atoms of the
methoxy group are replaced with deuterium, a stable, non-radioactive isotope of hydrogen. This
isotopic labeling makes it an invaluable tool for researchers, particularly in the fields of drug
metabolism and pharmacokinetics (DMPK).

The primary application of Isovanillin-d3 is as an internal standard in quantitative bioanalytical
assays using mass spectrometry (MS). The mass shift of +3 atomic mass units relative to the
unlabeled parent compound allows for clear differentiation in MS-based detection, ensuring
accurate quantification in complex biological matrices.[2][3] Deuteration can also alter the
metabolic profile of a drug by strengthening the carbon-hydrogen bond (the kinetic isotope
effect), which can slow down metabolism at the site of deuteration.[4] Isovanillin itself is a
known selective inhibitor of aldehyde oxidase, an enzyme involved in the metabolism of various
xenobiotics.[1][5]

This guide provides a comprehensive overview of the core physical characteristics of
Isovanillin-d3, detailed experimental protocols for its characterization, and graphical
representations of its biological role and analytical workflows.

Data Presentation
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The quantitative physical and chemical data for Isovanillin-d3 are summarized in the tables
below. It is important to note that while some data are specific to the deuterated form, other
physical properties like melting point, boiling point, and solubility are reported for the unlabeled
Isovanillin. These properties are not expected to differ significantly upon deuteration of the
methoxy group.

Table 1. Core Physical and Chemical Properties

Property Value Reference

3-Hydroxy-4-(methoxy-

IUPAC Name N/A
d3)benzaldehyde
3-Hydroxy-4-

Synonyms methoxybenzaldehyde-d3, 5- [41[6]

Formylguaiacol-d3

CAS Number 74495-73-1 [4]
Molecular Formula CsHsD30s3 [4]
Molecular Weight 155.17 g/mol [4]

Translucent crystals or pale

Appearance yellow crystalline powder [1][7]
(unlabeled)
Melting Point 113-116 °C (unlabeled) [1]
. _ 179 °C @ 15 mmHg
Boiling Point [1]
(unlabeled)

Soluble in DMSO, acetone,
Solubili methanol, hot water, ethanol,
olubili
Y ether.[8][9] Sparingly soluble in

cold water (unlabeled).

Table 2: Comparative Spectroscopic Data
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Spectroscopic Technique

Unlabeled Isovanillin
(CsHs03)

Isovanillin-d3 (CsHsD303)

Mass Spectrometry (EI)

Molecular lon (M*) at m/z =
152.15

Expected Molecular lon (M+)
at m/z = 155.17

Methoxy (-OCHs) signal

Absence of the methoxy

1H NMR appears as a singlet (~3.9 )
proton signal.
ppm).[9]
A signal corresponding to the
2H NMR No significant signals. deuterated methoxy group is
expected.[10]
) Methoxy carbon signal is
Methoxy carbon signal i
expected to appear as a triplet
appears as a quartet (due to ] )
13C NMR (due to coupling with

1H coupling) or singlet (if
decoupled).

deuterium, J(C,D)) with a lower

intensity.

Infrared (IR) Spectroscopy

C-H stretching vibrations from
the methoxy group typically
appear around 2850-2960

cm~L.

C-D stretching vibrations are
expected at a lower frequency
(approx. 2100-2200 cm~1) due
to the heavier mass of

deuterium.

Experimental Protocols

The following are detailed methodologies for the analytical characterization of Isovanillin-d3,

ensuring its identity, purity, and structural integrity.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a general method for determining the chemical purity of an Isovanillin-

d3 sample.

o Objective: To separate Isovanillin-d3 from any non-deuterated starting material, synthetic

intermediates, or degradation products and to quantify its purity as a percentage of the total
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detected analytes.

 Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and
column oven.

» Method:
o Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 pum particle size).
o Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.
o Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

o Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B
(e.g., 5-10%) and linearly increase to a high percentage (e.g., 95%) over 10-15 minutes to
elute all components.[11][12]

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.[11]
o Detection: UV detection at 220 nm or 254 nm.[11]

o Sample Preparation: Accurately weigh and dissolve the Isovanillin-d3 sample in a
suitable solvent (e.g., acetonitrile or a mixture of mobile phases) to a known concentration
(e.g., 1 mg/mL).

o Procedure: Inject a solvent blank, followed by the sample solution. Integrate all peaks in
the chromatogram.

o Purity Calculation: The purity is typically calculated using the area percent method: Purity
(%) = (Area of Isovanillin-d3 Peak / Total Area of All Peaks) x 100

Identity and Isotopic Enrichment Confirmation by Mass
Spectrometry (MS)

This protocol is designed to confirm the molecular weight of Isovanillin-d3 and determine the
extent of deuterium incorporation.
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o Objective: To verify the presence of the deuterated compound at the expected mass-to-
charge ratio (m/z) and to assess the isotopic purity.

 Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)
coupled with an appropriate ionization source (e.g., Electrospray lonization - ESI) and inlet
system (e.g., LC or direct infusion).[13][14]

o Method:

o Sample Preparation: Prepare a dilute solution of Isovanillin-d3 (e.g., 1-10 pg/mL) in a
solvent compatible with the ionization source, such as acetonitrile or methanol. Prepare a
similar solution of unlabeled Isovanillin as a reference.

o Infusion: Introduce the sample into the mass spectrometer via direct infusion or through an
LC system.

o Data Acquisition: Acquire full-scan mass spectra in positive or negative ion mode. The
expected [M+H]* ion for Isovanillin-d3 is m/z 156.18, while the [M-H]~ ion is m/z 154.16.

o Analysis:

» |dentity Confirmation: Confirm the presence of the molecular ion peak corresponding to
the mass of Isovanillin-d3.

» |sotopic Enrichment: Compare the ion intensities of the deuterated species (e.g., m/z
156 for [M+H]*) with any residual unlabeled species (m/z 153 for [M+H]*) and partially
labeled species. A general procedure involves comparing the measured isotope
distribution with theoretically calculated distributions for different enrichment levels.[15]
[16]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

This protocol confirms the chemical structure and verifies that deuteration has occurred at the
specific, intended location (the methoxy group).
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o Objective: To validate the overall structure of the molecule and confirm the absence of
protons on the methoxy group.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Method:

o Sample Preparation: Dissolve an adequate amount of Isovanillin-d3 (typically 5-10 mg) in
a deuterated solvent that does not have signals in the regions of interest (e.g., Chloroform-
d, Acetone-d6).

o H NMR Acquisition:
» Acquire a standard one-dimensional proton NMR spectrum.

» Expected Result: The spectrum should show signals for the aromatic protons and the
aldehyde proton. Crucially, the characteristic singlet for the methoxy (-OCH?s) protons,
which appears around 3.9 ppm in unlabeled Isovanillin, should be absent or significantly
diminished.[9][17]

o 2H NMR Acquisition:
» [f available, acquire a deuterium NMR spectrum.[10][18]

» Expected Result: A single peak should be observed in the region corresponding to the
methoxy group, confirming the presence and location of the deuterium atoms.[10]

o 13C NMR Acquisition:
= Acquire a proton-decoupled 3C NMR spectrum.

» Expected Result: The spectrum will show the aromatic and carbonyl carbons. The
methoxy carbon signal will be present but may show a lower intensity and a
characteristic triplet splitting pattern due to C-D coupling, confirming deuteration at that
position.

Visualizations
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The following diagrams illustrate the structural, biological, and analytical aspects of Isovanillin-
d3.

Structural Relationship: Isovanillin vs. Isovanillin-d3

Isovanillin
CsHsOs3
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Caption: Structural relationship between Isovanillin and its deuterated analog.
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Caption: Isovanillin acts as an inhibitor of the Aldehyde Oxidase enzyme.
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Analytical Workflow for Isovanillin-d3 Quality Control

Chemical Synthesis

Purification
(e.g., Crystallization, Chromatography)

(Purity Analysis (HPLC))

Identity & Isotopic Enrichment (MS)

Structural Confirmation (NMR)

QC Release

Click to download full resolution via product page

Caption: Standard quality control workflow for characterizing Isovanillin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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